Cas no 655251-07-3 (Guanidine, [[3-(fluoromethyl)phenyl]methyl]-)

• Product Name: Guanidine, [[3-(fluoromethyl)phenyl]methyl]-
• CAS No: 655251-07-3
• MF: C₉H₁₂FN₃
• MW: 181.210084915161
• CID: 398358
• PubChem ID: 71375678
• Update Time: 2025-04-19

Guanidine, [[3-(fluoromethyl)phenyl]methyl]- Chemical and Physical Properties

Names and Identifiers

• Guanidine, [[3-(fluoromethyl)phenyl]methyl]-
• 2-[[3-(fluoromethyl)phenyl]methyl]guanidine
• N''-{[3-(Fluoromethyl)phenyl]methyl}guanidine
• 655251-07-3
• DTXSID20798412
• SCHEMBL13892061

• Inchi： 1S/C9H12FN3/c10-5-7-2-1-3-8(4-7)6-13-9(11)12/h1-4H,5-6H2,(H4,11,12,13)
• InChI Key： OODGSFPRGXTNLP-UHFFFAOYSA-N
• SMILES： FCC1=CC=CC(C/N=C(\N)/N)=C1

Computed Properties

• Exact Mass: 181.10166
• Monoisotopic Mass: 181.10152556g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 64.4Ų

Experimental Properties

• PSA: 61.9